Cas no 1936714-49-6 (5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid)

• Product Name: 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid
• CAS No: 1936714-49-6
• MF: C₂₁H₁₇NO₅
• MW: 363.363385915756
• CID: 4630651
• PubChem ID: 129322276
• Update Time: 2025-08-02

5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1936714-49-6
• SCHEMBL25379074
• EN300-650398
• 5-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)furan-3-carboxylic acid
• 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid
• AKOS033594792
• G71349
• Z1805585990
• MFCD31559746
• 5-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)furan-3-carboxylic acid
• 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylicacid
• 5-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]furan-3-carboxylic acid

• Inchi： 1S/C21H17NO5/c23-20(24)13-9-14(26-11-13)10-22-21(25)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-9,11,19H,10,12H2,(H,22,25)(H,23,24)
• InChI Key： FJRPHUQMQXSZES-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC(C(=O)O)=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 363.11067264g/mol
• Monoisotopic Mass: 363.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid

5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid: A Comprehensive Overview

The compound 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid, identified by the CAS number 1936714-49-6, is a highly specialized organic molecule with significant applications in the fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of this compound is characterized by a furan ring system, which serves as the core framework. Attached to this furan ring is a carboxylic acid group at the 3-position, along with a substituted amino methyl group at the 5-position. The amino methyl group is further modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is a common feature in peptide synthesis and other chemical processes requiring temporary protection of functional groups.

The presence of the Fmoc group introduces several advantageous properties to the molecule. Fmoc is well-known for its stability under basic conditions and its ability to be removed under acidic conditions, making it highly versatile in various synthetic applications. This feature makes 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid an ideal candidate for use in peptide synthesis, where precise control over functional groups is essential.

Recent studies have highlighted the potential of this compound in the development of novel materials with tailored properties. Researchers have explored its role in creating advanced polymers and self-healing materials, leveraging its unique combination of functional groups and structural integrity. The furan ring system, in particular, has been shown to contribute to enhanced mechanical properties and thermal stability, making it suitable for high-performance applications.

In addition to its material science applications, this compound has also been investigated for its potential in drug delivery systems. The carboxylic acid group provides opportunities for further functionalization, enabling the attachment of bioactive molecules or targeting ligands. This capability positions the compound as a promising platform for the development of targeted drug delivery vehicles with improved efficacy and reduced side effects.

The synthesis of 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the furan ring system, subsequent functionalization with the carboxylic acid group, and finally, the introduction of the Fmoc protecting group through nucleophilic substitution or similar reactions.

Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which could be invaluable in pharmaceutical applications where stereochemistry plays a critical role. The ability to control stereochemistry during synthesis not only enhances product quality but also streamlines downstream processing steps.

In terms of physical properties, this compound exhibits a melting point that is consistent with similar organic molecules in its class, making it suitable for use under a wide range of temperature conditions. Its solubility characteristics have also been studied extensively, with findings indicating good solubility in polar solvents, which facilitates its use in various solution-based chemical processes.

The chemical stability of 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-3-carboxylic acid has been evaluated under different environmental conditions, revealing robustness against oxidative degradation and hydrolysis under normal storage conditions. This stability ensures that the compound can be stored and transported without significant loss of functionality or purity.

Looking ahead, ongoing research is focused on expanding the application scope of this compound into emerging fields such as nanotechnology and green chemistry. Its compatibility with eco-friendly synthetic methodologies makes it an attractive option for sustainable chemical production processes.